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The long-term success of dental restorations is a critical area of research in restorative

dentistry. Zirconium-based restorations have gained considerable popularity due to their

superior mechanical properties and esthetics. This guide provides a comprehensive evaluation

of the long-term stability of zirconium-based dental restorations, with a comparative analysis

against other commonly used materials, namely porcelain-fused-to-metal (PFM) and lithium

disilicate. The information presented herein is intended for researchers, scientists, and drug

development professionals, supported by experimental data from clinical and in-vitro studies.

Comparative Performance Analysis
The long-term performance of dental restorations is multifactorial, encompassing survival rates,

mechanical durability, marginal integrity, wear characteristics, and esthetic stability. Zirconium
dioxide (zirconia) restorations, particularly in their monolithic form, have demonstrated excellent

long-term outcomes.

Survival and Complication Rates:

Systematic reviews of clinical studies provide valuable insights into the longevity of different

restorative materials. Zirconia restorations have shown high survival rates over extended

periods. For tooth-supported single crowns, 5-year cumulative survival rates vary between

91.2% and 95.9%.[1] For implant-supported single crowns, the survival rates are even higher,

ranging from 97.1% to 97.6%.[1] Multi-unit fixed dental prostheses (FDPs) also exhibit good

survival rates, with tooth-supported FDPs at 89.4% to 100% and implant-supported FDPs at

93.0% to 100% over 5 years.[1] A retrospective study over 5 years reported an overall survival
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rate of 96.3% for zirconium oxide restorations, with monolithic restorations achieving a 100%

survival rate.[2] In comparison, a multi-center randomized controlled trial showed that after five

years, zirconia crowns had a survival rate of 89.2%, while lithium disilicate crowns had a

survival rate of 84.2%.[3] For implant-supported FDPs, metal-ceramics have historically been

considered the gold standard, with a 5-year survival rate of 98.7%.[4]

The most common technical complication for zirconia restorations is chipping of the veneering

ceramic in layered restorations.[1][5] Monolithic zirconia, which consists of a single, solid block

of zirconia, has significantly reduced the incidence of such fractures.[2] In contrast, PFM

restorations, while having a long track record of success, are also prone to porcelain chipping.

[6]

Restoration Type 5-Year Survival Rate (%) Common Complications

Zirconia (Monolithic) 98 - 100[2][6] Minimal, occasional fracture

Zirconia (Layered) 91.2 - 95.9 (Single Crowns)[1] Veneer chipping[1][5]

Lithium Disilicate 84.2 - 89.0[3][7] Fracture, chipping[3][7]

Porcelain-Fused-to-Metal

(PFM)
92 - 98.7[4][6] Porcelain chipping[6]

Mechanical Properties:

Zirconia's exceptional mechanical properties are a primary reason for its widespread adoption.

Its flexural strength and fracture toughness surpass those of other ceramic materials.

Flexural Strength: Zirconia exhibits a flexural strength ranging from 900 to 1200 MPa.[2][8] In

contrast, lithium disilicate has a flexural strength of 360 to 400 MPa, and the porcelain layer

of PFM restorations is around 80-100 MPa.[8]

Fracture Resistance: Due to its high fracture toughness, zirconia is highly resistant to crack

propagation.[9] In vitro studies have shown that zirconia crowns can withstand significantly

higher loads before fracturing compared to lithium disilicate crowns.[10][11] One study

reported the mean fracture resistance for zirconia with a vertical preparation to be 3129 N,

while lithium-disilicate crowns with the same preparation fractured at 1880 N.[10]
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Material Flexural Strength (MPa)
Fracture Toughness
(MPa·m¹/²)

Zirconia 900 - 1200[2][8] 6 - 10[10]

Lithium Disilicate 360 - 400[8] 2.5 - 3.0[10]

PFM (Porcelain Layer) 80 - 100[8] N/A

Marginal Fit:

The marginal fit of a restoration is crucial for preventing secondary caries and periodontal

disease. The advent of CAD/CAM technology has significantly improved the accuracy of

zirconia restorations. A systematic review reported the marginal gap of zirconia single crowns

and multi-unit FDPs to be around 83 μm, which is considered clinically acceptable (typically

<120 μm).[12][13] Digital impressions appear to be associated with a smaller marginal gap.[12]

[14] Some studies suggest that the copy milling system may produce even more accurate

marginal fit for zirconia copings than CAD/CAM systems.

Wear Resistance:

The wear behavior of restorative materials against opposing enamel is a significant

consideration. While early concerns existed about the abrasiveness of zirconia, studies have

shown that polished monolithic zirconia exhibits low wear on opposing enamel, comparable to

or even less than that of metal-ceramic crowns.[15] Irregularities and roughness on the ceramic

surface are the primary factors contributing to antagonist wear.[9]

Color Stability:

Maintaining the esthetic appearance of a restoration over time is essential. Monolithic zirconia

has demonstrated good color stability.[16] However, factors such as surface roughness and the

type of staining agents can influence color changes. Some studies suggest that lithium

disilicate may have superior color stability compared to monolithic zirconia, especially when

exposed to certain beverages.[17][18]
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Fracture Resistance Testing:

A common methodology for evaluating the fracture resistance of dental crowns involves the

following steps:

Specimen Preparation: Standardized crown preparations are made on extracted human

teeth or artificial dies.

Crown Fabrication: Crowns of the material being tested (e.g., zirconia, lithium disilicate) are

fabricated using CAD/CAM or conventional methods.

Cementation: The crowns are cemented onto the prepared teeth/dies using a standardized

protocol with resin cement.

Cyclic Loading: The cemented crowns undergo cyclic loading in a mastication simulator to

simulate the forces of chewing over a prolonged period (e.g., 1,000,000 cycles at a specific

force and frequency).[10]

Fracture Testing: After cyclic loading, the crowns are subjected to a compressive load until

fracture using a universal testing machine. The force at which fracture occurs is recorded.

Marginal Fit Analysis:

The marginal gap of dental restorations is typically measured using one of the following

techniques:

Direct Viewing/Microscopy: The cemented crown on the die is sectioned, and the gap at the

margin is measured at multiple points using a microscope.

Impression Replica Technique: A light-body silicone impression material is injected into the

cemented crown. After setting, the impression is removed, and the thickness of the material

at the margin is measured.

Micro-CT Analysis: A non-destructive method where the cemented crown is scanned using a

micro-computed tomography (micro-CT) machine to create a 3D model, from which precise

measurements of the marginal gap can be taken.
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Visualizing Workflows and Relationships
To better understand the processes and comparisons discussed, the following diagrams are

provided.

Preparation

Fabrication

Testing

Analysis

Standardized Tooth/Die Preparation

Crown Fabrication (CAD/CAM or Conventional)

Crown Cementation

Cyclic Loading (Mastication Simulation)

Compressive Load to Fracture

Record Fracture Load (N)

Click to download full resolution via product page

Experimental workflow for fracture resistance testing.
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Excellent Long-Term Survival
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Good Long-Term Survival

Excellent Esthetics High Strength (Metal Substructure)

Very Good Long-Term Survival

Good Esthetics (Potential for metal margin display)
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Comparison of key properties of dental restorative materials.

In conclusion, zirconium-based restorations, particularly monolithic zirconia, demonstrate

exceptional long-term stability characterized by high survival rates, superior mechanical

properties, and good esthetic outcomes. While layered zirconia restorations are more prone to

chipping, monolithic zirconia has largely overcome this limitation. Compared to lithium

disilicate, zirconia offers significantly higher strength, making it a more suitable option for

posterior restorations and multi-unit FDPs. PFM restorations remain a viable option with a long

history of clinical success, but zirconia offers a metal-free alternative with comparable or, in the

case of monolithic zirconia, superior resistance to fracture of the veneering material. The

continued development of zirconia materials is likely to further enhance their clinical

performance and expand their applications in restorative dentistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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